Cas no 362718-83-0 (1-(Thiazol-2-yl)cyclobutanol)

1-(Thiazol-2-yl)cyclobutanol is a heterocyclic compound featuring a cyclobutanol core substituted with a thiazole moiety at the 2-position. This structure imparts unique reactivity and potential utility in medicinal chemistry and organic synthesis. The thiazole ring contributes electron-rich and coordinating properties, while the cyclobutanol group offers a strained, versatile scaffold for further functionalization. Its balanced lipophilicity and steric profile make it a valuable intermediate in the development of bioactive molecules, particularly in the design of enzyme inhibitors or ligands. The compound’s stability under standard conditions ensures ease of handling in synthetic applications. Researchers may explore its use in constructing complex molecular architectures or as a precursor in pharmaceutical derivatization.

1-(Thiazol-2-yl)cyclobutanol structure

Product Name:1-(Thiazol-2-yl)cyclobutanol

CAS No:362718-83-0

MF:C₇H₉NOS

MW:155.217460393906

MDL:MFCD18828459

CID:297188

PubChem ID:12992810

Update Time:2025-06-07

1-(Thiazol-2-yl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

- 1-(Thiazol-2-yl)cyclobutanol
- Cyclobutanol, 1-(2-thiazolyl)- (9CI)
- 1-(1,3-thiazol-2-yl)cyclobutan-1-ol
- Cyclobutanol,1-(2-thiazolyl)-
- CS-0451698
- MFCD18828459
- 362718-83-0
- AKOS016008057
- DZVAUUDEBFFNFY-UHFFFAOYSA-N
- FT-0753166
- F30576
- 1-(thiazol-2-yl)cyclobutan-1-ol
- F1904-0064
- DTXSID50514526
- 2-[(1-Hydroxy)cyclobutyl]thiazole
- SCHEMBL1356638
- EN300-208990
- 1-(1,3-thiazol-2-yl)cyclobutanol
- DA-06422
- MDL： MFCD18828459
- Inchi： 1S/C7H9NOS/c9-7(2-1-3-7)6-8-4-5-10-6/h4-5,9H,1-3H2
- InChI Key： DZVAUUDEBFFNFY-UHFFFAOYSA-N
- SMILES： S1C=CN=C1C1(CCC1)O

Computed Properties

Exact Mass: 155.04057
Monoisotopic Mass: 155.04048508g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 61.4Å²

Experimental Properties

PSA: 33.12

1-(Thiazol-2-yl)cyclobutanol Pricemore >>

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